Cas no 1576-38-1 (4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide)

• Product Name: 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide
• CAS No: 1576-38-1
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• CID: 194820
• PubChem ID: 257970
• Update Time: 2025-10-17

4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-(3-nitrophenyl)-
• curium
• JPWKXBIUMDHTPM-UHFFFAOYSA
• m-nitro-N-tosylaniline
• 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide
• 4-Methyl-N-(3-nitro-phenyl)-benzenesulfonamide
• BRMWHPKATJJZBE-UHFFFAOYSA-N
• CBMicro_047712
• AKOS000346476
• CS-0328637
• NSC-86602
• 4-Methyl-N-(3-nitrophenyl)benzenesulfonamide #
• NCIOpen2_004838
• 4-Methyl-N-(3-nitrophenyl)benzenesulfonamide
• F0885-0071
• Cambridge id 5173961
• NSC86602
• CHEMBL181270
• BIM-0047953.P001
• 1576-38-1
• Z45631666
• DTXSID10935738

• Inchi： 1S/C13H12N2O4S/c1-10-5-7-13(8-6-10)20(18,19)14-11-3-2-4-12(9-11)15(16)17/h2-9,14H,1H3
• InChI Key： BRMWHPKATJJZBE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 292.05200
• Monoisotopic Mass: 292.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.37000
• LogP: 4.38100

Additional information on 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide

Introduction to 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide (CAS No. 1576-38-1)

4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide, identified by its Chemical Abstracts Service number 1576-38-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural framework of 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide incorporates a benzene ring substituted with a methyl group at the 4-position and a nitrophenyl group at the 3-position, further functionalized by a sulfonamide moiety. Such structural features contribute to its unique chemical properties and reactivity, making it a subject of interest for synthetic chemists and drug developers.

The sulfonamide group (-SO₂NH₂) is a key pharmacophore in many pharmaceutical agents, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the nitro group in the 3-nitrophenyl moiety introduces electrophilic characteristics, which can enhance binding affinity and modulate metabolic stability. These attributes make 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide a promising candidate for further exploration in drug discovery pipelines.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The structural diversity inherent in compounds like 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide allows for fine-tuning of pharmacokinetic and pharmacodynamic properties. For instance, studies have demonstrated that modifications in the aromatic ring substituents can significantly influence solubility, bioavailability, and target specificity. The methyl group at the 4-position of the benzene ring may contribute to steric hindrance, affecting how the molecule interacts with biological targets, while the nitro group at the 3-position can serve as a metabolic handle or enhance electron-withdrawing effects.

One of the most compelling aspects of 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide is its potential application in addressing unmet medical needs. Current research indicates that sulfonamide derivatives exhibit activities against various pathogens, including bacteria and parasites. The nitro group, in particular, has been explored for its ability to generate reactive species that can disrupt microbial cell walls or interfere with essential metabolic pathways. This makes 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide a valuable scaffold for designing next-generation antimicrobial agents.

The synthesis of 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution have been utilized to construct the desired aromatic core efficiently. Additionally, purification methods like column chromatography and recrystallization are critical to obtaining high-purity material suitable for biological testing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide and potential biological targets. These studies often involve docking simulations to predict binding affinities and identify key residues involved in molecular recognition. Such insights can guide medicinal chemists in designing analogs with enhanced potency or selectivity. Furthermore, quantum mechanical calculations have provided valuable information about electronic distributions and reactivity patterns within the molecule.

The pharmacological profile of 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide has been preliminarily assessed through in vitro assays. Initial findings suggest that this compound exhibits moderate activity against certain bacterial strains, particularly those resistant to conventional sulfonamides. The presence of both the sulfonamide and nitro groups appears to synergize, enhancing antibacterial efficacy while minimizing off-target effects. However, further investigations are necessary to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 4-methyl-N-(3-nitrophenyl)benzene-1-sulfonamide (CAS No. 1576-38-1) represents an intriguing compound with significant promise in medicinal chemistry. Its unique structural features, combined with emerging research findings, position it as a valuable candidate for future drug development efforts. Continued exploration into its biological activities and synthetic applications will likely yield novel therapeutic agents capable of addressing critical healthcare challenges.